2,2,3,3,5,6-Hexafluoro-2,3-dihydro-1,4-dioxine

• CAS RN: 56625-38-8
• Molecular Formula: C4F6O2
• Molecular Weight: 194.03 g/mol
• IUPAC Name: 2,2,3,3,5,6-hexafluoro-1,4-dioxine
• InChI: InChI=1S/C4F6O2/c5-1-2(6)12-4(9,10)3(7,8)11-1
• InChI Key: GBSIBPSSTJHPSJ-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(OC(C(O1)(F)F)(F)F)F)F

Description

2,2,3,3,5,6-Hexafluoro-2,3-dihydro-1,4-dioxine is a useful research compound. Its molecular formula is C4F6O2 and its molecular weight is 194.03 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 39.2 g (0.60 mol) of zinc dust in 300 mL of dry DMF was stirred under N2 while 5 mL of 1,2-dibromoethane was added. Then a small portion of 74.0 g (0.28 mol) of dichloride 5 was added, and the mixture was stirred and heated. When an exothermic reaction started (about 75° C.), the rest of 5 was added dropwise at a rate sufficient to maintain 110°-120° C. in the pot while product was collected in a -80° C. trap. When the addition was completed, the mixture was heated to reflux to drive out the last of the product. Fractionation of the crude volatile product gave 24.5 g (45%) of pure perfluoro-2,3-dihydro-1,4-dioxin (7), bp 18°-19.5° C. IR (gas): 1845 cm-1 (w, C=C).